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Compound of Interest

Compound Name: Copper-63

Cat. No.: B576791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history and discovery of the Copper-63 isotope,

providing a detailed overview for researchers, scientists, and professionals in drug

development. We delve into the pioneering experiments that led to its identification, its

fundamental nuclear properties, and its modern applications that are pivotal in scientific

research and medicine.

A Legacy of Discovery: The Journey to Isolating
Copper-63
The story of Copper-63 is intrinsically linked to the groundbreaking advancements in physics in

the early 20th century, which unraveled the subatomic world and the nature of elements. The

journey began with the conceptualization of isotopes and the invention of the mass

spectrograph, a device that would forever change our understanding of atomic structure.

The concept of isotopes—atoms of the same element with different masses—was first

proposed by radiochemist Frederick Soddy in 1913, based on his studies of radioactive decay

chains.[1][2] However, it was the work of British physicist Francis William Aston that provided

the first concrete evidence for the existence of isotopes in stable, non-radioactive elements.[3]
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Working at the Cavendish Laboratory at the University of Cambridge, Aston developed the

mass spectrograph in 1919.[3][4][6][7] This revolutionary instrument was capable of separating

ions based on their mass-to-charge ratio, allowing for the precise measurement of atomic

masses.[8] In 1921, using his mass spectrograph, Aston identified the two stable isotopes of

copper: Copper-63 and Copper-65.[9] This discovery was part of a broader series of

investigations where he identified 212 naturally occurring isotopes, a monumental achievement

that earned him the Nobel Prize in Chemistry in 1922.[3][8]

Prior to Aston's work, his mentor J.J. Thomson had, in 1912, observed two different parabolic

tracks for neon ions, suggesting the existence of neon-20 and neon-22.[9] This was the first

experimental evidence for isotopes of a stable element. Thomson's apparatus, however, lacked

the precision of Aston's subsequent invention. Aston's mass spectrograph utilized a method of

velocity focusing, which produced sharp lines on a photographic plate, each corresponding to a

specific isotope.[10][11]

Quantitative Data: Nuclear Properties of Copper-63
The following table summarizes the key nuclear properties of the Copper-63 isotope, providing

essential data for researchers and scientists.

Property Value

Natural Abundance 69.17%[12][13]

Atomic Mass 62.9295975 Da[5]

Nuclear Spin 3/2[1][12][13][14]

Parity Negative (-)[1][14]

Magnetic Dipole Moment +2.22369 µN[14]

Quadrupole Moment -0.211 barn[5]

Binding Energy per Nucleon 8.752 MeV[1]

Stability Stable[5]
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Experimental Protocol: Aston's Mass Spectrograph
(circa 1920s)
The discovery of Copper-63 was made possible by F.W. Aston's first mass spectrograph. The

following is a detailed description of the experimental methodology he would have employed.

1. Ion Generation:

A sample of a volatile copper compound, such as copper chloride, would be introduced into a

discharge tube.

An electrical discharge is passed through the low-pressure gas in the tube. This process

ionizes the copper atoms, creating a beam of positively charged copper ions (Cu+).

2. Ion Acceleration and Collimation:

The positive ions are then accelerated by a potential difference and passed through a series

of narrow slits. This process creates a fine, collimated beam of ions.

3. Velocity Selection (Electric Field):

The ion beam is directed through a uniform electric field between two parallel plates.

The electric field deflects the ions according to their velocity and charge-to-mass ratio. Ions

with a range of velocities will emerge from the electric field at slightly different angles.

4. Momentum Analysis (Magnetic Field):

The dispersed ion beam then enters a uniform magnetic field, with the field lines

perpendicular to the direction of the ion's travel.

The magnetic field deflects the ions in a circular path. The radius of this path is dependent on

the momentum and charge of the ion.

5. Focusing and Detection:
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Aston's crucial innovation was the arrangement of the electric and magnetic fields in such a

way that ions with the same mass-to-charge ratio, but different initial velocities, are brought

to a single focal point.

A photographic plate is placed at this focal point.

When the ions strike the photographic plate, they create a darkened line. Each line on the

plate corresponds to a specific isotope, with its position indicating its mass. The intensity of

the line is proportional to the abundance of the isotope.

By analyzing the positions and intensities of the lines on the photographic plate for the copper

sample, Aston was able to determine the existence of two isotopes, Copper-63 and Copper-

65, and their relative abundances.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow of F.W. Aston's mass spectrograph used

in the discovery of isotopes.
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Caption: Workflow of Aston's Mass Spectrograph.

Modern Applications of Copper-63
While the discovery of Copper-63 was a landmark in fundamental physics, its applications

today extend into critical areas of research and medicine, particularly relevant to drug
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development professionals.

Production of Medical Radioisotopes: Copper-63 is a crucial starting material for the

production of the radioisotope Copper-64 (Cu-64).[5][15] Cu-64 is a versatile radionuclide

used in Positron Emission Tomography (PET) imaging for the diagnosis and staging of

various cancers.[16][17][18][19] Its dual decay mode (positron emission and beta decay)

also makes it a promising candidate for theranostics, an approach that combines diagnosis

and therapy.[16]

Cardiovascular Imaging: The radioisotope Copper-62, which can be produced from Copper-
63, is used in PET imaging for myocardial perfusion imaging to assess blood flow to the

heart muscle.[5]

Metabolism and Disease Studies: Stable isotopes like Copper-63 are used as tracers in

non-invasive studies of copper metabolism and its role in various diseases, including

congenital disorders and gastrointestinal diseases.[15][20][21]

Neutron Spectrum Measurement: In the field of nuclear engineering, Copper-63 is utilized

for measuring neutron spectra.[5]

High-Temperature Superconductivity Research: The isotope plays a role in studies of high-

temperature superconductors.[5]

The ability to produce specific medical radioisotopes from Copper-63 underscores its

importance in the development of targeted radiopharmaceuticals and advanced diagnostic

imaging agents, making it a valuable tool for the scientific and medical communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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